Cas no 1421506-39-9 (N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide)

• Product Name: N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide
• CAS No: 1421506-39-9
• MF: C₁₅H₁₂F₃NO₃S₂
• MW: 375.385891914368
• CID: 5915833
• PubChem ID: 71803055
• Update Time: 2025-06-11

N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]thiophene-2-sulfonamide
• F6412-1980
• N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)thiophene-2-sulfonamide
• N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}THIOPHENE-2-SULFONAMIDE
• 1421506-39-9
• AKOS024554777
• N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide

• Inchi： 1S/C15H12F3NO3S2/c16-15(17,18)12-5-3-6-13(11-12)22-9-2-1-8-19-24(20,21)14-7-4-10-23-14/h3-7,10-11,19H,8-9H2
• InChI Key： DLINBWQVCYZFGR-UHFFFAOYSA-N
• SMILES： C1(S(NCC#CCOC2=CC=CC(C(F)(F)F)=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 375.02107008g/mol
• Monoisotopic Mass: 375.02107008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92Ų

Additional information on N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide

N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide (CAS No. 1421506-39-9): An Overview

N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide (CAS No. 1421506-39-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide is characterized by a thiophene ring linked to a sulfonamide group, with a substituted phenyl group containing a trifluoromethyl moiety. The presence of the trifluoromethyl group is particularly noteworthy as it imparts enhanced lipophilicity and metabolic stability, which are crucial for optimizing the pharmacokinetic properties of the compound.

Recent studies have explored the biological activities of N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide in various disease models. One notable area of research is its potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Another significant application of N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide is in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes, such as TNF-alpha and COX-2. These findings suggest that N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide may have therapeutic potential in managing inflammatory conditions.

In addition to its anti-inflammatory and anticancer properties, N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}thiophene-2-sulfonamide has also been investigated for its antiviral activity. Research has shown that this compound can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The antiviral mechanism involves interference with viral entry and replication processes, making it a promising candidate for developing new antiviral therapies.

The pharmacokinetic profile of N-{4-3-(trifluoromethyl)phenoxybut-2-y n -1 - y l } t h i o p h e n e - 2 - s u l f o n a m i d e has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are advantageous for drug development. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4 - 3 - ( t r i f l u o r o m e t h y l ) p h e n o x y b u t - 2 - y n - 1 - y l } t h i o p h e n e - 2 - s u l f o n a m i d e in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-{4 - 3 - ( t r i f l u o r o m e t h y l ) p h e n o x y b u t - 2 - y n - 1 - y l } t h i o p h e n e - 2 - s u l f o n a m i d e (CAS No. 1421506 - 39 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of oncology, inflammation, and virology. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.